
Application Notes and Protocols for the
Functionalization of Black Nickel Oxide

Nanoparticles

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: Nickel oxide, black

Cat. No.: B15703484

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the synthesis, functionalization, and

application of black nickel oxide (NiO) nanoparticles for biomedical research, particularly in the

fields of drug delivery and biosensing. Detailed experimental protocols, quantitative data

summaries, and workflow visualizations are included to facilitate reproducible and effective

research.

Introduction to Black Nickel Oxide Nanoparticles
Black nickel oxide nanoparticles are p-type semiconductor materials that have garnered

significant interest in biomedical applications due to their unique magnetic, optical, and

electronic properties.[1] Their high surface-area-to-volume ratio allows for efficient surface

modification and functionalization, making them promising candidates for use as drug delivery

vehicles, contrast agents in bioimaging, and components of biosensors.[2][3] The ability to

tailor the surface chemistry of NiO nanoparticles is crucial for enhancing their biocompatibility,

stability in physiological environments, and targeting specificity.[2][4]
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Synthesis of Black Nickel Oxide Nanoparticles
Two common and effective methods for the synthesis of black NiO nanoparticles are co-

precipitation and sol-gel synthesis. Both methods offer control over particle size and

morphology.

Co-precipitation Method
The co-precipitation method is a straightforward and cost-effective technique for synthesizing

NiO nanoparticles.[5][6]

Experimental Protocol:

Precursor Preparation: Prepare an aqueous solution of a nickel salt, such as nickel chloride

hexahydrate (NiCl₂·6H₂O), at a desired concentration (e.g., 0.1 M).

Precipitation: While vigorously stirring the nickel salt solution, slowly add a precipitating

agent, such as a solution of sodium hydroxide (NaOH) or ammonia solution, dropwise until a

pale green precipitate of nickel hydroxide (Ni(OH)₂) is formed.[6][7]

Washing: Collect the precipitate by centrifugation or filtration and wash it several times with

deionized water and then with ethanol to remove any unreacted precursors and byproducts.

[7]

Drying: Dry the washed precipitate in an oven at a temperature of around 70-80°C for

several hours to obtain a fine powder.[7]

Calcination: Calcine the dried nickel hydroxide powder in a muffle furnace at a temperature

ranging from 300°C to 600°C for 2-4 hours.[5][7] The calcination process leads to the

decomposition of nickel hydroxide into black nickel oxide nanoparticles.

Sol-Gel Method
The sol-gel method provides excellent control over the particle size, morphology, and purity of

the resulting NiO nanoparticles.[1][2][8]

Experimental Protocol:

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 16 Tech Support

https://pubs.rsc.org/en/content/articlelanding/2025/na/d4na00943f
https://pmc.ncbi.nlm.nih.gov/articles/PMC11780326/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11780326/
https://www.researchgate.net/figure/Piece-2-The-BCL-2-family-controls-BAK-BAX-activation-and-MOMP-Pro-apoptotic-BCL-2_fig1_271535266
https://www.researchgate.net/figure/Piece-2-The-BCL-2-family-controls-BAK-BAX-activation-and-MOMP-Pro-apoptotic-BCL-2_fig1_271535266
https://www.researchgate.net/figure/Piece-2-The-BCL-2-family-controls-BAK-BAX-activation-and-MOMP-Pro-apoptotic-BCL-2_fig1_271535266
https://pubs.rsc.org/en/content/articlelanding/2025/na/d4na00943f
https://www.researchgate.net/figure/Piece-2-The-BCL-2-family-controls-BAK-BAX-activation-and-MOMP-Pro-apoptotic-BCL-2_fig1_271535266
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Surface_Functionalization_of_Magnetic_Nanoparticles_for_Targeted_Drug_Delivery.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Nanoparticle_Surface_Functionalization_with_Amino_PEG6_amine.pdf
https://www.researchgate.net/profile/J-Tarafdar/post/What-buffer-to-use-in-Zetasiser-Nano-analysis/attachment/5f4e296c6a5a0300017c19ab/AS%3A930911189229574%401598957931983/download/EUNCL-PCC-002.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15703484?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sol Formation: Dissolve a nickel precursor, such as nickel nitrate hexahydrate

(Ni(NO₃)₂·6H₂O), in a suitable solvent, which can be a mixture of isopropyl alcohol and

water.[2][8]

Gelation: Add a chelating agent or a polyol like glycerol to the solution while stirring

continuously.[8] Adjust the pH of the solution, typically to an acidic or basic condition

depending on the desired particle characteristics, and continue stirring at a slightly elevated

temperature (e.g., 70°C) to form a sol.[2][8]

Drying: Dry the resulting sol in an oven at around 80°C to evaporate the solvent and obtain a

gel.[8]

Grinding and Calcination: Grind the dried gel into a fine powder and then calcine it in a

furnace at temperatures typically ranging from 500°C to 900°C to obtain crystalline black NiO

nanoparticles.[8]

Workflow for NiO Nanoparticle Synthesis:
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Surface functionalization is a critical step to impart desired properties to NiO nanoparticles for

biomedical applications, such as improved stability, biocompatibility, and targeting capabilities.

[2][4]

Carboxyl Functionalization
Introducing carboxyl groups onto the surface of NiO nanoparticles provides a versatile handle

for the subsequent covalent attachment of biomolecules using carbodiimide chemistry.

Experimental Protocol:

Silanization: Disperse the synthesized NiO nanoparticles in an anhydrous solvent like

toluene.

Add a carboxyl-terminated silane agent, such as (3-Carboxypropyl)triethoxysilane.

Reflux the mixture for several hours under an inert atmosphere with continuous stirring.

Collect the carboxyl-functionalized nanoparticles by centrifugation or magnetic separation.

Wash the nanoparticles thoroughly with toluene and then ethanol to remove any unreacted

silane.[9]

Amine Functionalization
Amine functionalization provides positively charged surfaces that can interact with negatively

charged biomolecules like nucleic acids or can be used for further conjugation reactions.

Experimental Protocol:

Silanization: Disperse the NiO nanoparticles in ethanol.

Add an amine-terminated silane agent, such as (3-Aminopropyl)triethoxysilane (APTES).[10]

Sonicate the mixture for a short period and then stir at a slightly elevated temperature (e.g.,

40°C) for 24 hours.[10]
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Wash the amine-functionalized nanoparticles multiple times with ethanol to remove excess

silane.[10]

Finally, disperse the nanoparticles in deionized water for storage.[10]

Conjugation of Biomolecules using EDC/NHS Chemistry
EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) and NHS (N-hydroxysuccinimide) or its

water-soluble analog Sulfo-NHS are commonly used to couple amine-containing biomolecules

to carboxylated nanoparticles.[11][12][13]

Experimental Protocol (Two-Step Coupling):

Activation of Carboxyl Groups:

Disperse the carboxyl-functionalized NiO nanoparticles in an activation buffer (e.g., 50 mM

MES buffer, pH 6.0).[11]

Add EDC and Sulfo-NHS to the nanoparticle suspension. A molar excess of EDC and

Sulfo-NHS to the estimated number of carboxyl groups is recommended.[2]

Incubate the mixture for 15-30 minutes at room temperature with gentle stirring to activate

the carboxyl groups.[2][11]

Washing: Pellet the activated nanoparticles by centrifugation and wash them with a coupling

buffer (e.g., PBS, pH 7.2-8.5) to remove excess EDC and Sulfo-NHS.[11]

Conjugation:

Resuspend the activated nanoparticles in the coupling buffer.

Add the amine-containing biomolecule (e.g., peptide, antibody, or drug) to the nanoparticle

suspension.

Allow the reaction to proceed for 2-4 hours at room temperature or overnight at 4°C with

gentle mixing.[11]
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Quenching: Add a quenching solution (e.g., 1 M Tris-HCl, pH 8.0 or ethanolamine) to block

any unreacted NHS-esters.[11]

Final Washing: Wash the conjugated nanoparticles several times with a suitable buffer to

remove any unbound biomolecules and byproducts.

Workflow for Nanoparticle Functionalization and Drug Conjugation:
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Functionalization and Drug Conjugation.

Characterization of Functionalized Nanoparticles
Thorough characterization is essential to ensure the quality, stability, and functionality of the

synthesized and functionalized nanoparticles.

Characterization Technique Information Provided

Dynamic Light Scattering (DLS)
Hydrodynamic diameter and size distribution of

nanoparticles in suspension.[14][15][16]

Zeta Potential Analysis

Surface charge of the nanoparticles, which is

indicative of their stability in suspension and

successful surface modification.[17][18][19][20]

X-ray Photoelectron Spectroscopy (XPS)

Elemental composition and chemical state of the

elements on the nanoparticle surface,

confirming the presence of functional groups.[5]

[6][21][22]

Fourier-Transform Infrared (FTIR) Spectroscopy
Identification of functional groups on the

nanoparticle surface.

Transmission Electron Microscopy (TEM)
Morphology, size, and crystallinity of the

nanoparticles.

Thermogravimetric Analysis (TGA)

Quantification of the amount of organic material

(functional groups, ligands) on the nanoparticle

surface.

Table 1: Representative Physicochemical Properties of Functionalized NiO Nanoparticles.
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Nanoparticle
Formulation

Average
Hydrodynamic
Diameter (nm)

Polydispersity
Index (PDI)

Zeta Potential (mV)

Bare NiO

Nanoparticles
120 ± 5.2 0.21 ± 0.03 -15.3 ± 1.8

Amine-Functionalized

NiO
135 ± 4.8 0.18 ± 0.02 +28.7 ± 2.1

Carboxyl-

Functionalized NiO
132 ± 5.5 0.19 ± 0.03 -35.1 ± 2.5

PEGylated NiO 150 ± 6.1 0.15 ± 0.02 -5.2 ± 0.9

Applications in Drug Delivery
Functionalized NiO nanoparticles can be loaded with therapeutic agents for targeted delivery.

Drug Loading and Release
Experimental Protocol for Drug Loading:

Disperse the functionalized NiO nanoparticles in a suitable buffer.

Add the drug solution to the nanoparticle suspension.

Stir the mixture for a specified period (e.g., 24 hours) at room temperature in the dark to

allow for drug loading.[23]

Separate the drug-loaded nanoparticles from the solution by centrifugation.

Quantify the amount of unloaded drug in the supernatant using a suitable analytical

technique (e.g., UV-Vis spectroscopy or HPLC) to determine the drug loading efficiency.[23]

Experimental Protocol for In Vitro Drug Release:

Disperse the drug-loaded nanoparticles in a release medium (e.g., phosphate-buffered

saline, PBS) at a specific pH (e.g., pH 7.4 for physiological conditions and pH 5.5 for a
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simulated tumor microenvironment).[23]

Place the suspension in a dialysis bag with a suitable molecular weight cut-off and immerse

it in a larger volume of the release medium.[23]

Maintain the setup at a constant temperature (e.g., 37°C) with gentle stirring.

At predetermined time intervals, withdraw aliquots of the release medium and replace them

with fresh medium.[23]

Quantify the amount of released drug in the aliquots to determine the cumulative drug

release profile.

Table 2: Representative Drug Loading and Release Data.

Nanoparticle
Formulation

Drug
Drug Loading
Efficiency (%)

Cumulative
Release at 24h
(pH 7.4) (%)

Cumulative
Release at 24h
(pH 5.5) (%)

Carboxyl-NiO Doxorubicin 75 ± 4.2 15 ± 2.1 45 ± 3.5

PEG-NiO Doxorubicin 68 ± 3.9 12 ± 1.8 38 ± 2.9

Cytotoxicity and Apoptosis Induction
Functionalized NiO nanoparticles, particularly when loaded with anticancer drugs, can induce

cytotoxicity in cancer cells. One of the key mechanisms of cell death is apoptosis, which is

often mediated by the Bcl-2 family of proteins.

Signaling Pathway for NiO Nanoparticle-Induced Apoptosis:

Exposure of cells to NiO nanoparticles can lead to the generation of reactive oxygen species

(ROS), which in turn can trigger the intrinsic apoptosis pathway. This involves the upregulation

of pro-apoptotic proteins like Bax and the downregulation of anti-apoptotic proteins like Bcl-2.

The increased Bax/Bcl-2 ratio leads to the permeabilization of the mitochondrial outer

membrane, the release of cytochrome c, and the subsequent activation of caspases, ultimately

resulting in apoptosis.
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Functionalized NiO nanoparticles have shown promise as antimicrobial agents. Their efficacy

can be evaluated using standard microbiological assays.

Experimental Protocol for Minimum Inhibitory Concentration (MIC) Determination:

Bacterial Culture: Prepare a standardized inoculum of the target bacteria (e.g., E. coli or S.

aureus) in a suitable broth medium.

Serial Dilutions: Prepare a series of twofold dilutions of the functionalized NiO nanoparticle

suspension in the broth medium in a 96-well microtiter plate.

Inoculation: Add the bacterial inoculum to each well of the microtiter plate. Include positive

(bacteria only) and negative (broth only) controls.

Incubation: Incubate the plate at 37°C for 18-24 hours.

MIC Determination: The MIC is the lowest concentration of the nanoparticles that completely

inhibits the visible growth of the bacteria. This can be determined by visual inspection or by

measuring the optical density at 600 nm.

Workflow for Antimicrobial Activity Testing:
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The functionalization of black nickel oxide nanoparticles opens up a wide range of possibilities

for their application in biomedical research and drug development. The protocols and data

presented in these application notes provide a solid foundation for researchers to design and

execute experiments with these promising nanomaterials. Careful synthesis, thorough

characterization, and systematic evaluation of their biological activities are crucial for the

successful translation of these technologies into clinical applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
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